Cas no 918311-89-4 (Benzenesulfonamide, N-(cyanomethyl)-4-(1,1-dimethylethyl)-)

Benzenesulfonamide, N-(cyanomethyl)-4-(1,1-dimethylethyl)- structure
918311-89-4 structure
Product Name:Benzenesulfonamide, N-(cyanomethyl)-4-(1,1-dimethylethyl)-
CAS No:918311-89-4
MF:C12H16N2O2S
MW:252.332641601563
CID:778016
PubChem ID:71427553
Update Time:2025-04-19

Benzenesulfonamide, N-(cyanomethyl)-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(cyanomethyl)-4-(1,1-dimethylethyl)-
    • 4-tert-butyl-N-(cyanomethyl)benzenesulfonamide
    • DTXSID50846293
    • 4-tert-Butyl-N-(cyanomethyl)benzene-1-sulfonamide
    • 918311-89-4
    • Inchi: 1S/C12H16N2O2S/c1-12(2,3)10-4-6-11(7-5-10)17(15,16)14-9-8-13/h4-7,14H,9H2,1-3H3
    • InChI Key: HJIQDJTZDKMVJN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C(C)(C)C)(NCC#N)(=O)=O

Computed Properties

  • Exact Mass: 252.09324893g/mol
  • Monoisotopic Mass: 252.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 78.3Ų
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